![molecular formula C16H19N5 B2994073 (4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine CAS No. 896653-33-1](/img/structure/B2994073.png)
(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine” is a chemical compound with the molecular formula C16H19N5 and a molecular weight of 281.363. It is a derivative of pyrimidine, which is a vital constituent of nucleic acids and is employed as a synthetic precursor of bioactive molecules .
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as “(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine”, is of great interest due to their applications in various areas such as pharmaceutical, agrochemical, and phytosanitary industries . The principal method of pyrimidine synthesis involves the condensation of β-dicarbonyl and amine compounds .
Molecular Structure Analysis
The molecular structure of “(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine” is characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3 .
Scientific Research Applications
Synthesis of Bioactive Pyrimidine Derivatives
This compound serves as a reagent for synthesizing novel bioactive pyrimidine derivatives with potential medicinal applications. Pyrimidines are known for their wide range of biological activities, making them significant in medicinal chemistry .
Antimicrobial Properties
The pyrimidinyl Schiff base derived from this compound has been utilized to synthesize metal complexes with notable in-vitro antimicrobial properties, indicating its potential in developing new antimicrobial agents .
Pharmacological Activities
Pyrimidine derivatives exhibit various pharmacological activities, including analgesic, anti-epileptic, antiviral, anti-hypertensive, antimycobacterial, and as potent phosphodiesterase inhibitors. This highlights the compound’s relevance in pharmaceutical research .
Synthesis Under Microwave Irradiation
The compound has been synthesized under microwave irradiation, showcasing a method that could improve efficiency in medicinal chemistry applications .
Metal Complex Synthesis
It has been used to create heteroleptic divalent metal complexes, which could have implications in materials science and coordination chemistry .
Cyclization Reactions
The compound is involved in cyclization reactions to produce derivatives of imidazole and imidazolidinone, which are important scaffolds in drug discovery and development .
Future Directions
The future directions for research on “(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine” and similar compounds could involve further exploration of their pharmacological activities and potential applications in various industries. Additionally, more studies could be conducted to understand their synthesis, chemical reactions, and physical and chemical properties in greater detail .
properties
IUPAC Name |
2-(2,3-dihydro-1H-inden-2-yl)-1-(4,6-dimethylpyrimidin-2-yl)guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5/c1-10-7-11(2)19-16(18-10)21-15(17)20-14-8-12-5-3-4-6-13(12)9-14/h3-7,14H,8-9H2,1-2H3,(H3,17,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHMMRVYVSHFEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=NC2CC3=CC=CC=C3C2)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4,6-Dimethylpyrimidin-2-yl)[imino(indan-2-ylamino)methyl]amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.